Cas no 2096341-58-9 (2-Isobutoxy-5-methylpyridine-3-boronic acid)

• Product Name: 2-Isobutoxy-5-methylpyridine-3-boronic acid
• CAS No: 2096341-58-9
• MF: C₁₀H₁₆BNO₃
• MW: 209.049942970276
• MDL: MFCD18783156
• CID: 4638263
• Update Time: 2025-11-02

2-Isobutoxy-5-methylpyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-ISOBUTOXY-5-METHYLPYRIDINE-3-BORONIC ACID
• WID34158
• AT15500
• Y2364
• (2-Isobutoxy-5-methylpyridin-3-yl)boronic acid
• [5-methyl-2-(2-methylpropoxy)pyridin-3-yl]boronic acid
• 2-Isobutoxy-5-methylpyridine-3-boronic acid

• MDL： MFCD18783156
• Inchi： 1S/C10H16BNO3/c1-7(2)6-15-10-9(11(13)14)4-8(3)5-12-10/h4-5,7,13-14H,6H2,1-3H3
• InChI Key： WGQAZCWQKFUSLO-UHFFFAOYSA-N
• SMILES： O(C1C(B(O)O)=CC(C)=CN=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Isobutoxy-5-methylpyridine-3-boronic acid

Recent Advances in the Application of 2-Isobutoxy-5-methylpyridine-3-boronic acid (CAS: 2096341-58-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Isobutoxy-5-methylpyridine-3-boronic acid (CAS: 2096341-58-9) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and as a versatile building block in chemical biology. This boronic acid derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex bioactive molecules. Recent studies have highlighted its potential in the development of targeted therapies, especially in oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Isobutoxy-5-methylpyridine-3-boronic acid in the synthesis of kinase inhibitors. The research team utilized this compound as a crucial intermediate to develop a series of pyridine-based compounds with potent inhibitory activity against tyrosine kinases implicated in various cancers. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's potential in drug discovery pipelines.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the use of 2-Isobutoxy-5-methylpyridine-3-boronic acid in creating novel antibacterial agents. The boronic acid moiety was found to enhance the compounds' ability to penetrate bacterial cell walls, while the isobutoxy group contributed to improved pharmacokinetic properties. This dual functionality makes the compound particularly valuable in addressing the growing challenge of antibiotic resistance.

The structural features of 2-Isobutoxy-5-methylpyridine-3-boronic acid have also attracted attention in materials science applications. A 2024 study in ACS Applied Materials & Interfaces reported its use in creating self-assembling monolayers for biosensor development. The researchers noted that the compound's boronic acid group provides selective binding sites for diol-containing molecules, enabling the creation of highly specific glucose sensors with potential applications in continuous glucose monitoring systems.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of 2-Isobutoxy-5-methylpyridine-3-boronic acid. A 2023 patent application (WO202318765A1) disclosed an improved synthetic route that increases yield while reducing the formation of byproducts. This development is particularly significant for scaling up production to meet the growing demand from pharmaceutical companies engaged in boronic acid-based drug development.

Looking forward, the unique properties of 2-Isobutoxy-5-methylpyridine-3-boronic acid position it as a promising candidate for further research in multiple areas. Its applications in PROTAC (Proteolysis Targeting Chimera) technology are currently being explored, with preliminary results suggesting its utility in creating novel protein degraders. Additionally, its potential in boron neutron capture therapy (BNCT) is under investigation, leveraging the boron-10 isotope's neutron capture properties for targeted cancer treatment.